Cas no 899971-57-4 (1-(2-hydroxyethyl)-5-(naphthalen-1-yl)methyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one)

• Product Name: 1-(2-hydroxyethyl)-5-(naphthalen-1-yl)methyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
• CAS No: 899971-57-4
• MF: C₁₈H₁₆N₄O₂
• MW: 320.345243453979
• CID: 5500868
• Update Time: 2025-06-11

1-(2-hydroxyethyl)-5-(naphthalen-1-yl)methyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-hydroxyethyl)-5-(naphthalen-1-ylmethyl)pyrazolo[3,4-d]pyrimidin-4-one
• 1-(2-hydroxyethyl)-5-(naphthalen-1-yl)methyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one

• Inchi： 1S/C18H16N4O2/c23-9-8-22-17-16(10-20-22)18(24)21(12-19-17)11-14-6-3-5-13-4-1-2-7-15(13)14/h1-7,10,12,23H,8-9,11H2
• InChI Key： WQWLVPKBALRZLS-UHFFFAOYSA-N
• SMILES： C1N(CC2=C3C(C=CC=C3)=CC=C2)C(=O)C2C=NN(CCO)C=2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-(2-hydroxyethyl)-5-(naphthalen-1-yl)methyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one

Introduction to 1-(2-hydroxyethyl)-5-(naphthalen-1-yl)methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 899971-57-4)

1-(2-hydroxyethyl)-5-(naphthalen-1-yl)methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one, identified by its Chemical Abstracts Service (CAS) number 899971-57-4, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazolo[3,4-d]pyrimidine scaffold, a class of molecules known for their broad spectrum of biological activities and potential therapeutic applications. The presence of functional groups such as a 2-hydroxyethyl side chain and a naphthalen-1-yl substituent contributes to its unique chemical properties and biological interactions, making it a subject of intense research interest.

The pyrazolo[3,4-d]pyrimidine core is a privileged structure in drug discovery due to its ability to modulate various biological pathways. This scaffold has been extensively explored for its potential in developing treatments for diseases such as cancer, inflammation, and infectious disorders. The compound in question integrates aromatic and aliphatic components through its 2-hydroxyethyl and naphthalen-1-yl moieties, which can influence its solubility, metabolic stability, and target binding affinity. Such structural features are often engineered to enhance pharmacokinetic profiles and improve drug-like properties.

In recent years, there has been a surge in the investigation of pyrazolo[3,4-d]pyrimidine derivatives due to their demonstrated efficacy in preclinical studies. These derivatives have shown promise as kinase inhibitors, particularly in targeting pathways involved in tumor growth and progression. The naphthalen-1-yl group in 1-(2-hydroxyethyl)-5-(naphthalen-1-yl)methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one is particularly noteworthy, as naphthalene-based structures are frequently associated with enhanced binding affinity to protein targets. This moiety can contribute to the compound's ability to interact with specific enzymes or receptors involved in disease mechanisms.

The 2-hydroxyethyl side chain adds another layer of complexity to the compound's biological behavior. Hydroxyl-containing groups are known for their ability to form hydrogen bonds, which can improve interactions with biological targets. Additionally, the ethyl extension can influence the compound's conformational flexibility, potentially affecting its bioavailability and metabolic pathways. The combination of these features makes 1-(2-hydroxyethyl)-5-(naphthalen-1-yl)methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one a compelling candidate for further investigation in drug development.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery of novel heterocyclic compounds like this one. These techniques allow researchers to rapidly evaluate the potential biological activity of diverse chemical scaffolds without the need for extensive wet chemistry experimentation. The virtual screening of databases has identified several analogs of 1-(2-hydroxyethyl)-5-(naphthalen-1-yl)methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one that exhibit similar or even improved pharmacological profiles. Such findings underscore the importance of computational tools in guiding experimental design and optimizing lead compounds.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps typically include condensation reactions to form the pyrazolo[3,4-d]pyrimidine core followed by functional group modifications to introduce the 2-hydroxyethyl and naphthalen-1-yl substituents. Advances in synthetic methodologies have enabled more efficient routes to complex heterocycles like this one, reducing both cost and environmental impact.

In terms of biological evaluation, 1-(2-hydroxyethyl)-5-(naphthalen-1-yl)methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one has shown promise in preliminary assays targeting specific enzymes implicated in disease pathways. For instance, studies have indicated potential activity against kinases such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs), which are dysregulated in various cancers. The precise mechanism by which this compound exerts its effects remains under investigation but is likely mediated through interactions with these enzymes.

The structural features of this compound also make it an attractive starting point for structure-based drug design (SBDD). By leveraging high-resolution crystal structures of protein targets or computational models derived from experimental data, 1-(2-hydroxyethyl)-5-(naphthalen-1-ylmethyl)-1H, 4 H, 5 H-pyrazolo [ 3 , 4 - d ] pyrimidin - 4 - one can be optimized for improved binding affinity and selectivity. SBDD approaches have been instrumental in developing drugs with enhanced therapeutic profiles by rationally modifying key interactions between the ligand and target protein.

Future directions for research on this compound may include exploring its potential as an adjuvant therapy alongside existing treatments or investigating its efficacy against resistant disease variants. Additionally, naphthalen - based scaffolds like this one offer opportunities for developing next-generation therapeutics with improved pharmacokinetic properties such as prolonged half-life or targeted delivery systems .

The integration of interdisciplinary approaches—combining synthetic chemistry, computational modeling ,and pharmacological testing—will be crucial for unlocking the full therapeutic potential of compounds like 899971 -57 - 48999715 -74899 . These efforts hold promise not only for advancing our understanding but also for translating laboratory discoveries into tangible benefits for patients worldwide . p >